Cas no 2639414-84-7 (Ethyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate)

• Product Name: Ethyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate
• CAS No: 2639414-84-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5651824
• PubChem ID: 165897011
• Update Time: 2025-11-01

Ethyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate
• 2639414-84-7
• EN300-27783496
• Ethyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate

• Inchi： 1S/C12H15NO3/c1-2-16-12(14)9-4-3-5-11-10(9)8-15-7-6-13-11/h3-5,13H,2,6-8H2,1H3
• InChI Key： KYTVXIOTRAYOQT-UHFFFAOYSA-N
• SMILES： O1CCNC2C=CC=C(C(=O)OCC)C=2C1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate

Comprehensive Overview of Ethyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate (CAS No. 2639414-84-7)

Ethyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate (CAS No. 2639414-84-7) is a specialized organic compound belonging to the benzoxazepine class, which has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a fused heterocyclic ring system, combining a benzene ring with an oxazepine moiety, and is further functionalized with an ethyl carboxylate group. Its molecular formula and precise stereochemistry make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent advancements in drug discovery have highlighted the potential of benzoxazepine derivatives as modulators of G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. Researchers are increasingly exploring compounds like Ethyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate for their ability to interact with neurotransmitter pathways, addressing conditions such as anxiety, depression, and neurodegenerative diseases. This aligns with the growing public interest in mental health therapeutics and precision medicine, as evidenced by frequent searches for terms like "new anxiety drugs 2023" or "GPCR-targeted therapies."

The synthetic versatility of CAS No. 2639414-84-7 also makes it a subject of interest in green chemistry and catalysis. With the rise of sustainable practices, scientists are investigating eco-friendly methods to synthesize such heterocycles, reducing reliance on hazardous reagents. Searches for "sustainable heterocyclic synthesis" or "non-toxic catalysts" reflect this trend. The compound's ethyl ester group further allows for facile derivatization, enabling the creation of libraries for high-throughput screening (HTS) in drug development pipelines.

From an analytical perspective, Ethyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate is characterized by techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and structural integrity, critical for its application in medicinal chemistry. The compound's logP and solubility profiles are frequently analyzed to predict its pharmacokinetic behavior, a key consideration for researchers optimizing drug-like properties.

In summary, Ethyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate represents a promising scaffold in contemporary chemical research, bridging gaps between organic synthesis, pharmacology, and materials science. Its relevance to trending topics like CNS drug development and sustainable chemistry ensures its continued prominence in scientific discourse and industrial applications.